Cas no 3818-37-9 (Hydrazine,(1-methyl-2-phenoxyethyl)-)

Hydrazine, (1-methyl-2-phenoxyethyl)-, is a specialized hydrazine derivative featuring a phenoxyethyl substituent with a methyl group at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the phenoxyethyl group enhances its reactivity and selectivity in nucleophilic substitution and condensation reactions. Its structural properties may also contribute to improved solubility and stability in certain reaction conditions. Researchers value this derivative for its ability to facilitate the synthesis of complex heterocyclic frameworks and functionalized hydrazine-based compounds, making it a useful reagent in targeted synthetic applications.
Hydrazine,(1-methyl-2-phenoxyethyl)- structure
3818-37-9 structure
Product Name:Hydrazine,(1-methyl-2-phenoxyethyl)-
CAS No:3818-37-9
MF:C9H14N2O
MW:166.220262050629
CID:311276
PubChem ID:71467
Update Time:2025-06-08

Hydrazine,(1-methyl-2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Hydrazine,(1-methyl-2-phenoxyethyl)-
    • 1-phenoxypropan-2-ylhydrazine
    • Phenoxypropazine
    • (1-Methyl-2-phenoxy)-aethylhydrazin
    • (1-methyl-2-phenoxyethyl)hydrazine
    • (1-methyl-2-phenoxy-ethyl)hydrazine
    • AC1L2G7W
    • Fenoxipropazina
    • Fenoxipropazinum
    • Fenoxypropazine
    • Fenoxypropazine [INN]
    • Fenoxypropazinum
    • SureCN147198
    • CHEMBL1909286
    • 8E92V52324
    • UNII-8E92V52324
    • Hydrazine, (1-methyl-2-phenoxyethyl)-
    • Fenoxipropazina [INN-Spanish]
    • CAS-3818-37-9
    • HY-148146
    • (1-phenoxypropan-2-yl)hydrazine
    • NCGC00183828-01
    • AKOS006272563
    • CHEBI:134799
    • EN300-217918
    • Fenoxypropazinum [INN-Latin]
    • DTXCID8028763
    • Tox21_113319
    • 3818-37-9
    • DB09251
    • PHENOXYPROPAZINE [MI]
    • DTXSID1048837
    • SCHEMBL147198
    • QNEXFJFTGQBXBJ-UHFFFAOYSA-N
    • CS-0613710
    • Q7181401
    • C9H14N2O
    • Fenoxypropazinum (INN-Latin)
    • Fenoxipropazina (INN-Spanish)
    • DA-53158
    • Inchi: 1S/C9H14N2O/c1-8(11-10)7-12-9-5-3-2-4-6-9/h2-6,8,11H,7,10H2,1H3
    • InChI Key: QNEXFJFTGQBXBJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC(C)NN

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.110613
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.043
  • Boiling Point: bp0.2 98-102°
  • Flash Point: 142.9°C
  • Refractive Index: 1.53
  • PSA: 47.28

Hydrazine,(1-methyl-2-phenoxyethyl)- Security Information

  • Hazardous Material transportation number:UN 3249
  • Packing Group:III
  • Hazard Level:6.1(b)
  • HazardClass:6.1(b)
  • PackingGroup:III

Hydrazine,(1-methyl-2-phenoxyethyl)- Pricemore >>

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Hydrazine,(1-methyl-2-phenoxyethyl)- Related Literature

Additional information on Hydrazine,(1-methyl-2-phenoxyethyl)-

Hydrazine, (1-methyl-2-phenoxyethyl)-: A Comprehensive Overview

Hydrazine, (1-methyl-2-phenoxyethyl)-, also known by its CAS number 3818-37-9, is a chemical compound with significant applications in various fields of science and industry. This compound has been the subject of extensive research due to its unique properties and potential uses in drug development, agrochemicals, and advanced materials synthesis.

Hydrazine is a versatile compound that serves as a building block in organic synthesis. The specific structure of (1-methyl-2-phenoxyethyl)-hydrazine makes it particularly valuable in the creation of bioactive molecules. Recent studies have highlighted its role in the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of CAS No 3818-37-9 involves a multi-step process that ensures high purity and stability. Researchers have optimized reaction conditions to enhance yield and minimize byproducts, making this compound more accessible for large-scale production. Its chemical stability under diverse conditions has further expanded its applicability in both academic and industrial settings.

In the context of agrochemicals, (1-methyl-2-phenoxyethyl)-hydrazine has shown promise as an intermediate in the synthesis of herbicides and fungicides. Its ability to interact with biological systems at molecular levels has been extensively studied, leading to breakthroughs in pest control without adverse environmental impacts.

Recent advancements in computational chemistry have enabled detailed modeling of CAS No 3818-37-9's molecular interactions. These insights have facilitated the design of more efficient synthetic pathways and improved understanding of its pharmacokinetic properties. Such progress underscores the importance of interdisciplinary approaches in advancing our knowledge of this compound.

Moreover, hydrazine derivatives like (1-methyl-2-phenoxyethyl)-hydrazine are being explored for their potential in materials science. Their ability to form stable complexes with metal ions has opened new avenues for catalyst development and nanotechnology applications.

The global market for CAS No 3818-37-9 continues to grow, driven by increasing demand from pharmaceutical and agricultural sectors. Industry reports indicate a steady rise in production volumes, reflecting its critical role in modern chemical manufacturing.

In conclusion, Hydrazine, (1-methyl-2-phenoxyethyl)-, or CAS No 3818-37-9, stands as a pivotal compound with far-reaching implications across multiple disciplines. Ongoing research promises further innovations, solidifying its position as a key player in contemporary science and industry.

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